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Compound of Interest

Compound Name: Chroman-7-carboxylic acid
CAS No.: 527681-33-0
Cat. No.: B1592597
Get Quote
. J

Chroman-7-carboxylic acid (CAS: 20513-92-8) is a bicyclic organic acid commonly used as a
pharmacophore in medicinal chemistry.[1][2] While it is not classified as a P-listed or U-listed
acute hazardous waste under RCRA (Resource Conservation and Recovery Act), its disposal
requires strict adherence to segregation protocols to prevent downstream incompatibility and
regulatory violations.[1]

Critical Directive: Do NOT attempt elementary neutralization (mixing with bases) as a primary
disposal method without a specific treatment permit.[1] The standard and safest route for
research quantities is off-site thermal destruction (incineration) via a licensed hazardous waste
vendor.

Hazard Triage & Chemical Profile

Before initiating disposal, you must validate the material's state and hazard profile. This
dictates the waste stream selection.
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Parameter Data /| Specification Operational Implication

Use for waste manifesting and

CAS Number 20513-92-8 ) _
inventory tracking.[1][2]
] ] ] Dust Hazard: Use N95 or fume
Physical State Solid (Powder/Crystalline) )
hood during transfer.[1][2]
o ) Corrosive Potential: Segregate
Acidity (pKa) ~4.2 (Predicted) )
from bases and cyanides.[1][2]
B Low (Water), High (DMSO, dictates "Solid Waste" vs.
Solubility
MeOH) "Solvent Waste" streams.[1][2]

_ PPE: Nitrile gloves, safety
H315 (Skin), H319 (Eye), H335 ,
GHS Hazards glasses, lab coat required.[1]
(Resp) 2]

) - ) Treat as Non-Regulated
Not Listed (Specific); D002 (if ] )
RCRA Code Chemical Waste unless mixed

pH < 2) ]
with solvents.[1][2]

Senior Scientist Insight: The chroman ring system is electron-rich. Mixing this acid with strong
oxidizing agents (e.g., Nitric Acid, Chromic Acid) in a waste container can lead to ring oxidation

and exothermic decomposition.[1] Strict segregation from oxidizers is mandatory.

Disposal Decision Logic (Workflow)

The following logic gate determines the correct waste stream based on the physical state of
your generated waste.
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Waste Generation:
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Figure 1: Decision tree for segregating Chroman-7-carboxylic acid waste based on physical
state and solvent composition.

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Substance or
Contaminated Debris)

Applicability:[1][3][4][5] Expired reagents, weighing paper, contaminated gloves, or failed
reaction solids.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk for solids.

e Transfer:

o Perform all transfers inside a chemical fume hood to capture fugitive dust (H335 hazard).

[1]
o Do not sweep spill debris into the general trash.
e Labeling:
o Label as "Hazardous Waste - Solid Organic."[1]

o List constituents: "Chroman-7-carboxylic acid (100%)" or "Debris contaminated with
Chroman-7-carboxylic acid."[1][2]

o Check "Irritant" on the hazard checkbox.

Protocol B: Liquid Waste (Solutions)

Applicability: HPLC effluent, mother liquors from recrystallization, or reaction mixtures.[1]

o Compatibility Check: Ensure the solvent carrier is compatible with the waste container (e.g.,
do not put chloroform solutions in standard polystyrene; use glass or fluorinated HDPE).

e Segregation:
o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

o If dissolved in Methanol/Ethyl Acetate/DMSO: Dispose in Non-Halogenated Waste.
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o Acidity Warning: If the solution is highly acidic (pH < 2) due to added mineral acids, ensure
the waste container is vented or approved for corrosives. Do not mix with cyanide or
sulfide waste streams (risk of HCN/H2S gas generation).

e Labeling:
o List all solvents and the approximate percentage of Chroman-7-carboxylic acid.
o Example: "Methanol (95%), Chroman-7-carboxylic acid (5%)."

Regulatory Compliance (RCRA & SAA)

To maintain compliance with the EPA's Resource Conservation and Recovery Act (RCRA), you
must manage the Satellite Accumulation Area (SAA) correctly.[1]

¢ Closed Container Rule: The waste container must remain tightly closed at all times except
when actively adding waste. A funnel left in an open bottle is a Tier 1 violation.

e Point of Generation: The waste must be stored at or near the point of generation (i.e., your
lab bench or hood) and under the control of the operator.

o Dating: Do not date the tag until the container is full. Once full, date it and move it to the
Central Accumulation Area (CAA) within 3 days (timeline varies by local institutional policy,
usually <72 hours).[1]

Emergency Contingencies
Spill Management (Solid Powder):
 Isolate: Alert nearby personnel.

o PPE: Don nitrile gloves, lab coat, and safety goggles.[1] If the powder is fine and airborne,
use a fitted N95 respirator.

o Containment: Cover the spill with wet paper towels (to prevent dust dispersion) or use a
dedicated spill pillow.
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o Cleanup: Scoop material into a waste bag. Wipe the surface with a soap/water solution
(Chroman-7-carboxylic acid is slightly soluble in water; soap helps emulsify).[1]

e Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).
First Aid (Exposure):

o Skin Contact: Wash with soap and water for 15 minutes.[6][7] The acid is an irritant;
immediate washing usually prevents chemical burns.

o Eye Contact: Flush with water for 15 minutes.[6][7][8][9] Seek medical attention if irritation
persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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